Cas no 2138235-53-5 (7-tert-butyl-2-cyclobutyl-1,2,4triazolo1,5-apyridin-5-ol)

• Product Name: 7-tert-butyl-2-cyclobutyl-1,2,4triazolo1,5-apyridin-5-ol
• CAS No: 2138235-53-5
• MF: C₁₄H₁₉N₃O
• MW: 245.320163011551
• CID: 5896631
• PubChem ID: 165478552
• Update Time: 2025-05-22

7-tert-butyl-2-cyclobutyl-1,2,4triazolo1,5-apyridin-5-ol Chemical and Physical Properties

Names and Identifiers

• 7-tert-butyl-2-cyclobutyl-1,2,4triazolo1,5-apyridin-5-ol
• EN300-1077888
• 7-tert-butyl-2-cyclobutyl-[1,2,4]triazolo[1,5-a]pyridin-5-ol
• 2138235-53-5

• Inchi： 1S/C14H19N3O/c1-14(2,3)10-7-11-15-13(9-5-4-6-9)16-17(11)12(18)8-10/h7-9H,4-6H2,1-3H3,(H,15,16)
• InChI Key： DTHIAVVRPLSTMP-UHFFFAOYSA-N
• SMILES： O=C1C=C(C=C2N=C(C3CCC3)NN21)C(C)(C)C

Computed Properties

• Exact Mass: 245.152812238g/mol
• Monoisotopic Mass: 245.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 44.7Ų

Additional information on 7-tert-butyl-2-cyclobutyl-1,2,4triazolo1,5-apyridin-5-ol

7-tert-butyl-2-cyclobutyl-1,2,4-triazolo[1,5-a]pyridin-5-ol: A Comprehensive Overview

The compound 7-tert-butyl-2-cyclobutyl-1,2,4-triazolo[1,5-a]pyridin-5-ol, identified by the CAS number 2138235-53-5, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a triazolo-pyridine ring system substituted with a tert-butyl group at position 7 and a cyclobutyl group at position 2. The hydroxyl group at position 5 further enhances its functional versatility. Recent studies have highlighted its role in drug discovery and material science, making it a focal point for researchers worldwide.

The synthesis of 7-tert-butyl-2-cyclobutyl-1,2,4-triazolo[1,5-a]pyridin-5-ol involves a multi-step process that combines principles of organic synthesis and catalytic chemistry. Researchers have employed various strategies, including Suzuki coupling and Stille coupling reactions, to construct the triazolo-pyridine core. The substitution patterns on the ring system are critical for determining the compound's reactivity and biological activity. For instance, the tert-butyl group at position 7 contributes to the molecule's lipophilicity, while the cyclobutyl group at position 2 introduces rigidity and strain that can influence its interaction with biological targets.

In terms of applications, 7-tert-butyl-2-cyclobutyl-1,2,4-triazolo[1,5-a]pyridin-5-ol has shown promise in the development of new pharmaceutical agents. Recent studies have demonstrated its potential as an inhibitor of certain enzymes involved in neurodegenerative diseases. For example, a study published in Nature Communications highlighted its ability to modulate the activity of histone deacetylases (HDACs), which are key players in Alzheimer's disease progression. The hydroxyl group at position 5 plays a crucial role in these interactions by forming hydrogen bonds with critical residues in the enzyme's active site.

Beyond pharmacology, this compound has also been explored for its potential in materials science. Its rigid structure and unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its ability to act as an electron transport layer in organic solar cells, where it has shown improved charge carrier mobility compared to traditional materials. The cyclobutane ring system within the molecule is particularly significant in this context due to its ability to facilitate efficient energy transfer.

The structural features of 7-tert-butyl-2-cyclobutyl-1,2,4-triazolo[1,5-a]pyridin-5-ol also make it an attractive target for chemical modifications aimed at enhancing its bioavailability and stability. Recent advancements in medicinal chemistry have focused on optimizing the molecule's pharmacokinetic properties through strategic substitutions and functional group modifications. For instance, replacing the tert-butyl group with other bulky substituents has been shown to improve solubility without compromising biological activity.

In conclusion, 7-tert-butyl-2-cyclobutyl-1,2,4-triazolo[1,5-a]pyridin-5-ol is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an ideal candidate for both drug discovery and materials science research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing scientific innovation.